Cas no 2227743-58-8 ((2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)
(2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2227743-58-8
- EN300-1533805
- (2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid
- (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
-
- Inchi: 1S/C25H28N2O5/c1-2-21(24(29)30)26-23(28)19-12-7-13-22(19)27-25(31)32-14-20-17-10-5-3-8-15(17)16-9-4-6-11-18(16)20/h3-6,8-11,19-22H,2,7,12-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t19-,21+,22+/m1/s1
- InChI Key: OJHQKXRMXFGDOP-HJNYFJLDSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCC[C@H]1C(N[C@H](C(=O)O)CC)=O)=O
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
(2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1533805-0.05g |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1533805-0.1g |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1533805-0.25g |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1533805-0.5g |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1533805-1.0g |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1533805-2.5g |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1533805-5.0g |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1533805-10.0g |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1533805-50mg |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1533805-100mg |
(2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid |
2227743-58-8 | 100mg |
$2963.0 | 2023-09-26 |
(2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
Introduction to (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic Acid (CAS No. 2227743-58-8)
The compound (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid, identified by its CAS number 2227743-58-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its chiral centers and complex functional groups, has garnered considerable attention for its potential applications in drug development and biochemical research.
At the core of this compound's utility lies its sophisticated architecture, which includes a cyclopentylformamido moiety linked to a butanoic acid group. The presence of multiple stereocenters, specifically highlighted in the notation (1RS,2SR), underscores the compound's stereochemical complexity. This feature is particularly crucial in medicinal chemistry, where the spatial arrangement of atoms often dictates the biological activity of a molecule.
The incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group adds another layer of functional diversity to the molecule. This aromatic moiety not only enhances the compound's structural stability but also introduces unique electronic properties that can influence its interactions with biological targets. Such structural features are often exploited in the design of novel therapeutic agents, particularly in the quest to develop more selective and potent drugs.
In recent years, there has been a growing interest in leveraging computational methods and high-throughput screening techniques to identify promising candidates for drug development. The compound (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid has been subjected to various computational studies to predict its pharmacokinetic properties and potential binding affinities to biological targets. These studies have revealed intriguing insights into its mechanism of action and have suggested its potential utility in treating a range of therapeutic conditions.
One particularly noteworthy application of this compound is in the field of enzyme inhibition. Enzymes are critical biological catalysts that mediate numerous essential cellular processes. By designing molecules that can selectively inhibit specific enzymes, researchers can modulate these processes to treat diseases such as cancer, inflammation, and metabolic disorders. The complex structure of (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid makes it a promising candidate for such applications, as it allows for precise targeting of enzymatic active sites.
Furthermore, the compound's stability under various physiological conditions makes it an attractive candidate for further development. Stability is a critical factor in drug design, as it ensures that the therapeutic agent remains effective throughout its shelf life and upon administration to patients. The robustness of this compound's structure suggests that it can withstand the rigors of industrial synthesis and storage, making it feasible for large-scale production and clinical trials.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as asymmetric catalysis have been particularly useful in introducing the necessary stereochemical centers with high enantioselectivity. These synthetic advancements not only facilitate the production of this compound but also contribute to the broader field of organic chemistry by providing new insights into efficient and sustainable synthetic routes.
Recent studies have also explored the potential applications of this compound in drug delivery systems. Drug delivery systems are designed to improve the efficacy and safety of therapeutic agents by controlling their release profile and targeting specific tissues or cells. The unique structural features of (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid make it an excellent candidate for incorporation into such systems, potentially enhancing its therapeutic potential.
In conclusion, the compound (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2227743-58-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by multiple stereocenters and functional groups, positions it as a promising candidate for various therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in both academic research and industrial development.
2227743-58-8 ((2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)